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CEP-28122 Basic Information & Standard Handling

The provided Certificate of Analysis (COA) for CEP-28122 offers the following key information [1]:

Parameter Description | Value
Catalog Featured products
Purity >08%

CAS Number 1022958-60-6

Molecular Formula

Molecular Weight

Recommended
Storage

C28H35CIN6Os3

539.07 g/mol

2 years at -20°C in powder form; 2 weeks at 4°C in DMSO; 6 months at -80°C
in DMSO [1]

The supplier recommends preparing stock solutions in DMSO and storing them in tightly sealed vials, with

solutions stored at -20°C generally being usable for up to one month [1].
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Potential Alternative Solvents to DMSO

While direct data for CEP-28122 is unavailable, recent research highlights two bio-friendly solvents that

show promise as alternatives to DMSO. The table below summarizes their key characteristics.

Solvent Name  Key Characteristics & Advantages Reported Limitations & Considerations

| Zwitterionic Liquid (ZIL) | - Non-cell-permeable [2] « Lower cytotoxicity than DMSO in human cells
(e.g., fibroblasts) and zebrafish embryos [2] ¢ Suitable for hydrophobic drugs and drugs like platinating
agents that lose efficacy in DMSO [2] « Can serve as a cryoprotectant [2] | « Highly viscous, making
precise volumetric measurement difficult; concentrations are often prepared by weight per volume (w/v)
instead of volume per volume (v/v) [2]. | | Cyrene | « Green solvent derived from biomass [3] ¢ Effective for
dissolving compounds like Melatonin for antimicrobial tests [3] | * Can exhibit inherent antimicrobial
activity at high concentrations (e.g., 100% Cyrene is bactericidal) [3] ¢ May require dilution to low

concentrations (e.g., 5%) to avoid interference with biological assays [3]. |

Proposed Experimental Workflow for Solvent
Evaluation

Given the lack of specific data, you will need to empirically determine the solubility of CEP-28122 in these

alternatives. The following workflow outlines a systematic approach.
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Detailed Methodologies for Key Experiments

1. Preparation of Stock Solutions

¢ Solvent Preparation: Prepare aqueous solutions of ZIL (e.g., 5%, 25%, 50% w/v) and Cyrene (e.g.,
5% v/v). Use pure, sterile water as a diluent [2] [3].

¢ Solubility Test: Add an excess of CEP-28122 powder (e.g., 1-5 mg) to a microcentrifuge tube
containing 1 mL of the test solvent. Vortex vigorously for 1-2 minutes.

¢ Incubation: Place the mixture on a rotator or shaker for 1-2 hours at room temperature to reach
equilibrium.

2. Visual Inspection and Solubility Assay

¢ Visual Assessment: After incubation, visually inspect the solution against a dark background. A
clear, particle-free solution indicates good solubility.

e Centrifugation: Centrifuge the sample at a high speed (e.g., 10,000-15,000 x g) for 10 minutes to
pellet any undissolved material.

¢ Quantification: Carefully withdraw the supernatant and quantify the dissolved CEP-28122 using a
suitable method like HPLC-UV. Compare the peak area against a standard curve prepared in a
known solvent to determine the concentration (mg/mL).

3. Biocompatibility Testing

¢ Cell Line Selection: Choose a relevant cell line for your research (e.g., a human cancer cell line).

¢ Cell Viability Assay: Plate cells in a 96-well plate and allow them to adhere overnight. Treat the cells
with a concentration of CEP-28122 dissolved in the alternative solvent that is relevant to your planned
experiments. Include controls: cells treated with the same concentration of the alternative solvent
alone, and cells with DMSO alone.

e Assessment: After 24-72 hours, assess cell viability using a standard assay like MTT or CellTiter-
Glo. The viability in the alternative solvent group should be comparable to or better than the DMSO
control group [2].

4. Validation of Functional Activity

e Target Engagement Assay: Perform a key functional assay to ensure CEP-28122 dissolved in the
alternative solvent retains its bioactivity. Given that CEP-28122 is an ALK inhibitor, you could use:
o An ALK kinase activity assay to measure the inhibition of phosphorylation.
o A cell-based anti-proliferation assay on an ALK-dependent cancer cell line.
e Compare the ICso values of CEP-28122 dissolved in the new solvent versus DMSO to confirm no loss
of potency [2].
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Frequently Asked Questions

e Why can't I find solubility data for CEP-28122 in alternative solvents? CEP-28122 is a well-
defined chemical entity for research, but comprehensive solvent screening data is often not publicly
available. This type of data is typically generated in-house by researchers during formulation

development.

e What is the biggest challenge when switching from DMSO to an alternative solvent like ZIL?
The high viscosity of ZIL is a primary practical challenge. It necessitates preparing solutions based on
weight per volume (w/v) rather than the more common volume per volume (v/v) for accuracy [2].
Furthermore, the potential for solvent-specific biological effects (like the antimicrobial activity of

Cyrene) must be thoroughly controlled for [3].

e Are there any other techniques to improve solubility for in vitro studies? Yes, if alternative
solvents alone are insufficient, you can explore solid dispersion techniques. This involves dispersing
the drug in a solid polymer matrix (e.g., polyethylene glycol, polyvinylpyrrolidone) to dramatically

enhance its dissolution rate and apparent solubility [4].

I hope this structured technical guide provides a solid foundation for your work with CEP-28122. Should
you perform these experiments and obtain results, you will be generating valuable data for the scientific

community.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b549068#cep-

28122-solubility-issues-dmso-alternative-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6

Tech Support


https://www.smolecule.com/products/b549068#cep-28122-solubility-issues-dmso-alternative-solvents
https://www.smolecule.com/products/b549068#cep-28122-solubility-issues-dmso-alternative-solvents
https://www.smolecule.com/products/b549068#cep-28122-solubility-issues-dmso-alternative-solvents
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s549068?utm_src=pdf-bulk
https://www.smolecule.com/products/s549068?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

